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Compound of Interest

Compound Name: Octrizole

CAS No.: 3147-75-9

Cat. No.: B046696 Get Quote

Status: Operational | Tier: Level 3 Engineering Support Topic: UV-329 (Octrizole) Stabilization

Protocols for Polycarbonate Matrices

Executive Summary
This technical repository addresses the dispersion challenges of Octrizole (2-(2H-benzotriazol-

2-yl)-4-(1,1,3,3-tetramethylbutyl)phenol) in Polycarbonate (PC). While Octrizole is a highly

effective UV absorber (UVA) for protecting light-sensitive pharmaceutical packaging and

medical devices, its low melting point creates significant processing anomalies—specifically

screw slippage and plate-out. This guide provides self-validating protocols to overcome these

thermodynamic mismatches.

Module 1: Critical Material Parameters (The "Why")
Why does dispersion fail? The root cause of most processing defects lies in the extreme

thermal mismatch between the additive and the matrix. Octrizole liquefies nearly 200°C before

the Polycarbonate matrix melts.

Table 1: Thermodynamic Mismatch Data
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Property Octrizole (UV-329) Polycarbonate (PC) The Conflict

Melting Point (

)
103–105°C

220–230°C

(Softening)

Octrizole becomes a

low-viscosity liquid in

the feed throat.

Processing Temp N/A 280–320°C

Octrizole is exposed

to temps near its

volatility limit.

Flash Point >150°C N/A

Risk of volatile off-

gassing if residence

time is high.

Physical Form Fine Powder / Granule Pellets

Surface area

difference promotes

segregation.

Technical Insight: When Octrizole powder is tumble-blended with PC pellets and fed into the

main hopper, it melts almost instantly upon contact with the heated barrel (Zone 1). This creates

a "lubricating film" on the screw surface. The solid PC pellets then slip against the screw rather

than conveying forward, leading to surging and poor dispersive mixing.

Module 2: The Failure Mechanism (Visualized)
The following diagram illustrates the "Lubrication Failure Mode" that occurs during direct

addition.
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Figure 1: The "Lubrication Failure Mode" where premature melting of Octrizole causes loss of

friction and conveying instability.

Module 3: Validated Processing Protocols
Protocol A: Masterbatching (Recommended)
Best for: High-consistency medical packaging and optical grades.

The Logic: Encapsulating Octrizole in a carrier resin (PC) prevents the "lubrication effect"

because the additive is already dispersed within a solid pellet that melts at the same rate as the

matrix.

Preparation: Compounding a 5–10% Octrizole Masterbatch (MB).

Carrier Selection: Use a high-flow PC grade (Melt Flow Index > 15) to ensure the MB

disperses easily into the base resin.

Let-down: Blend the MB at 2–5% into the base PC resin.

Validation:

Visual: No white specks in a 1mm thick plaque.

Transmission: >88% light transmission at 400nm (depending on PC grade).
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Protocol B: Split-Feeding (Direct Compounding)
Best for: High-volume manufacturing where Masterbatch is too costly.

The Logic: By introducing Octrizole after the PC has already melted, you eliminate the friction-

loss in the feed zone.

Main Hopper: Feed 100% PC pellets.

Melting Zone: Allow PC to fully melt (Zones 1–4).

Side Feeder (Zone 5): Introduce Octrizole powder via a twin-screw side stuffer.

Critical Setting: The side feeder must be cooled to prevent Octrizole from melting before it

enters the extruder.

Mixing Zone: Use high-shear kneading blocks immediately after the side feeder to disperse

the molten Octrizole into the molten PC.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PC Resin Input

Melting Zone
(280°C)

 Screw Conveying

Distributive Mixing
(Kneading Blocks)

 Polymer is Molten

Side Feeder Input:
Octrizole Powder

 Injection into Melt

Vacuum Venting
(Remove Volatiles)

 Homogenization

Die/Pelletizing

 Stable Pressure

Click to download full resolution via product page

Figure 2: Optimized Split-Feeding Workflow to prevent screw slippage.

Module 4: Troubleshooting & FAQs
Q1: I am seeing "white specks" in my final transparent part. Is this
contamination?
Diagnosis: Likely agglomeration or recrystallization, not external contamination.

Mechanism: If Octrizole is not fully dissolved in the PC matrix, it will recrystallize upon

cooling. This often happens if the melt temperature was too low or shear was insufficient.

The Fix:
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Check the Melt Temperature: Ensure it is >280°C.

Increase Back Pressure: This increases shear heating and mixing.

Microscopy Check: Isolate a speck. If it melts at ~105°C (use a hot stage microscope), it is

undispersed Octrizole.

Q2: The extruder motor load is fluctuating wildly (surging). Why?
Diagnosis:Screw Slippage (See Module 2).

Mechanism: You are likely feeding Octrizole in the main hopper. It has melted and coated

the barrel wall, causing the PC pellets to slide rather than grip.

The Fix:

Switch to Masterbatch.

If direct feeding, lower the temperature of Zone 1 and 2 to delay the melting of Octrizole
as long as possible (though this is difficult given its 103°C MP).

Q3: There is a greasy/foggy deposit on the mold surface (Plate-out).
Diagnosis:Volatile Plate-out.

Mechanism: Octrizole has a finite volatility. If processed at >320°C or with long residence

times, it can vaporize and re-condense on the cooler mold surface.

The Fix:

Reduce Melt Temp: Target the lower end of the processing window (280–290°C).

Check Concentration: Ensure you are not exceeding the solubility limit (typically ~0.3–

0.5% for standard grades).

Ventilation: Ensure vacuum venting on the extruder is operating at maximum efficiency to

pull off volatiles before the die.

Q4: Can I use Octrizole for drug containers requiring sterilization?
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Diagnosis:Regulatory & Stability Check.

Insight: Octrizole is widely used, but you must verify the Specific Migration Limit (SML) for

your specific jurisdiction (FDA/EU).

Gamma Sterilization Warning: PC yellows under Gamma radiation. Octrizole helps with UV

stability but does not prevent Gamma-induced yellowing. You may need a specific "Gamma-

stabilized" grade of PC (often containing violet toners) in conjunction with the UV absorber.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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